Cas no 1804058-37-4 (6-Fluoro-1H-benzimidazole-4-acetonitrile)

• Product Name: 6-Fluoro-1H-benzimidazole-4-acetonitrile
• CAS No: 1804058-37-4
• MF: C₉H₆FN₃
• MW: 175.162444591522
• CID: 4825274
• Update Time: 2025-06-09

6-Fluoro-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C9H6FN3/c10-7-3-6(1-2-11)9-8(4-7)12-5-13-9/h3-5H,1H2,(H,12,13)
• InChI Key： BVCWQFRKVNIAEK-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5

Additional information on 6-Fluoro-1H-benzimidazole-4-acetonitrile

6-Fluoro-1H-benzimidazole-4-acetonitrile (CAS No. 1804058-37-4): An Emerging Compound in Pharmaceutical Research

6-Fluoro-1H-benzimidazole-4-acetonitrile (CAS No. 1804058-37-4) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The chemical structure of 6-Fluoro-1H-benzimidazole-4-acetonitrile features a benzimidazole core with a fluorine substituent at the 6-position and an acetonitrile group at the 4-position. The presence of the fluorine atom imparts additional stability and lipophilicity to the molecule, which can enhance its bioavailability and pharmacokinetic properties. The acetonitrile group, on the other hand, can serve as a bioisostere for carboxylic acid functionalities, potentially modulating the compound's biological activity.

Recent studies have highlighted the potential of 6-Fluoro-1H-benzimidazole-4-acetonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. These findings suggest that 6-Fluoro-1H-benzimidazole-4-acetonitrile could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-Fluoro-1H-benzimidazole-4-acetonitrile has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. A study published in the Cancer Research journal reported that 6-Fluoro-1H-benzimidazole-4-acetonitrile exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the modulation of key signaling pathways that regulate cell growth and survival.

The pharmacokinetic profile of 6-Fluoro-1H-benzimidazole-4-acetonitrile has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Fluoro-1H-benzimidazole-4-acetonitrile. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

In conclusion, 6-Fluoro-1H-benzimidazole-4-acetonitrile (CAS No. 1804058-37-4) represents a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new treatments for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to shed light on its therapeutic potential and pave the way for its future use in medicine.